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Compound of Interest

Compound Name: Paeonilactone B

Cat. No.: B028283 Get Quote

For the proper and safe disposal of Paeonilactone B, it is crucial to adhere to established

laboratory hazardous waste protocols. In the absence of a specific Safety Data Sheet (SDS)

detailing its disposal, Paeonilactone B should be treated as a hazardous chemical waste. This

approach ensures the safety of laboratory personnel and compliance with environmental

regulations.

Researchers and laboratory managers must consult their institution's Environmental Health and

Safety (EHS) office for specific guidance and procedures for chemical waste disposal. The

following steps provide a general operational plan for the disposal of Paeonilactone B.

Step-by-Step Disposal Protocol
Waste Identification and Classification:

Treat Paeonilactone B as a hazardous waste.

Do not dispose of Paeonilactone B down the drain or in regular trash.[1][2]

Any materials contaminated with Paeonilactone B, such as gloves, absorbent pads, or

empty containers, should also be disposed of as hazardous waste.[1]

Container Selection and Labeling:

Use a compatible, leak-proof container with a secure screw-top cap for collecting

Paeonilactone B waste.[3] Plastic containers are often preferred.[4]
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The container must be clearly labeled as "Hazardous Waste."

The label should also include the full chemical name ("Paeonilactone B"), the CAS

number (98751-78-1), and an approximate concentration and quantity of the waste.[5][6]

Waste Accumulation and Storage:

Store the hazardous waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory.[3][4]

The SAA should be at or near the point of waste generation.[4]

Keep the waste container closed at all times, except when adding waste.[1][3]

Ensure that Paeonilactone B waste is not mixed with other incompatible waste streams. It

is best practice to store different chemical wastes separately.[3]

Arranging for Disposal:

Once the waste container is full or when the experiment is complete, contact your

institution's EHS office to arrange for a hazardous waste pickup.[1][4]

Complete any required waste pickup forms or tags as per your institution's procedures.[5]

Summary of Paeonilactone B Information for Waste
Manifest
For the completion of hazardous waste manifests, the following information about

Paeonilactone B is pertinent.
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Property Value Source

Chemical Name Paeonilactone B [6]

CAS Number 98751-78-1 [7]

Molecular Formula C10H12O4 [6]

Molecular Weight 196.20 g/mol [6]

Physical State Solid (White to off-white) MedChemExpress

Known Hazards
Treat as hazardous; specific

toxicity data is limited.
General Precaution

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of Paeonilactone B in a laboratory setting.
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Paeonilactone B Disposal Workflow
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Paeonilactone B Disposal Decision Workflow
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By following these procedures, researchers can ensure the safe and compliant disposal of

Paeonilactone B, thereby protecting themselves, their colleagues, and the environment.

Always prioritize safety and consult with your institution's EHS professionals for guidance on

specific situations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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